Cas no 1270569-65-7 (3-amino-3-(3-bromopyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol
• CAS No: 1270569-65-7
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6442126
• PubChem ID: 129942122
• Update Time: 2025-11-05

3-amino-3-(3-bromopyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol
• EN300-1897456
• 1270569-65-7

• Inchi： 1S/C8H11BrN2O/c9-6-2-1-4-11-8(6)7(10)3-5-12/h1-2,4,7,12H,3,5,10H2
• InChI Key： AZFBCMLUTSSZRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(CCO)N

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol (CAS No. 1270569-65-7)

3-amino-3-(3-bromopyridin-2-yl)propan-1-ol (CAS No. 1270569-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromopyridine and amino alcohol functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a 3-bromopyridine moiety with a propan-1-ol chain, makes it a valuable building block for drug discovery and material science applications.

The growing interest in 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol is driven by its potential role in developing kinase inhibitors and antiviral agents, topics frequently searched in scientific databases. Researchers are particularly intrigued by its ability to modulate protein-protein interactions, a hot topic in precision medicine and targeted therapy. The compound's bromine substituent also offers opportunities for further functionalization, aligning with the trend of click chemistry and late-stage diversification strategies.

In the context of green chemistry, 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol has been explored for its compatibility with sustainable synthesis methods. Recent publications highlight its use in microwave-assisted reactions and flow chemistry setups, addressing the demand for energy-efficient processes. These advancements resonate with the increasing focus on environmentally friendly chemical production, a frequently searched topic in academic and industrial circles.

The compound's physicochemical properties, including its solubility profile and hydrogen bonding capacity, make it suitable for drug formulation studies. This aligns with trending searches on bioavailability enhancement and drug delivery systems. Its amino alcohol functionality particularly interests researchers working on CNS-targeting compounds, as this structural motif often correlates with blood-brain barrier permeability.

Analytical characterization of 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the current emphasis on quality control in chemical synthesis. The compound's stability under various pH conditions and thermal stress has become a subject of investigation, responding to frequent queries about compound degradation pathways and storage optimization.

From a commercial perspective, 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol has seen growing demand in the contract research sector, particularly for custom synthesis projects. This trend mirrors the broader shift toward specialty chemicals in the pharmaceutical supply chain. The compound's patent landscape and regulatory status are also frequently searched topics, reflecting industry concerns about intellectual property and compliance issues.

In material science applications, the 3-bromopyridine unit in 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol offers potential for creating functional polymers and coordination complexes. This connects with popular searches about smart materials and molecular electronics. The compound's ability to serve as a ligand precursor has been explored in catalysis research, another area of sustained scientific interest.

The safety profile of 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol has been documented in accordance with REACH guidelines, addressing common queries about chemical handling and risk assessment. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling, reflecting the industry's heightened focus on laboratory safety standards.

Future research directions for 3-amino-3-(3-bromopyridin-2-yl)propan-1-ol may include exploration of its structure-activity relationships in medicinal chemistry and investigation of its metabolic fate in biological systems. These anticipated developments align with trending searches about ADME properties and molecular modeling, indicating the compound's continuing relevance in cutting-edge chemical research.